Cas no 1548991-91-8 (3-(5-fluoropyridin-2-yl)butan-1-amine)

• Product Name: 3-(5-fluoropyridin-2-yl)butan-1-amine
• CAS No: 1548991-91-8
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 6156874
• PubChem ID: 83126826
• Update Time: 2025-10-29

3-(5-fluoropyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-2-yl)butan-1-amine
• EN300-1854460
• AKOS021448259
• 1548991-91-8

• Inchi： 1S/C9H13FN2/c1-7(4-5-11)9-3-2-8(10)6-12-9/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： VIDZMMAMXVOWGH-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C)CCN

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-fluoropyridin-2-yl)butan-1-amine

Research Brief on 3-(5-fluoropyridin-2-yl)butan-1-amine (CAS: 1548991-91-8): Recent Advances and Applications

3-(5-fluoropyridin-2-yl)butan-1-amine (CAS: 1548991-91-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in the synthesis of novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's unique structure, featuring a fluoropyridine moiety and a butylamine side chain, makes it an attractive scaffold for medicinal chemistry. Fluorine substitution is known to enhance the metabolic stability and bioavailability of drug candidates, while the amine group provides a handle for further functionalization. Recent synthetic efforts have focused on optimizing the preparation of 3-(5-fluoropyridin-2-yl)butan-1-amine, with several novel catalytic methods reported to improve yield and purity. For instance, a palladium-catalyzed cross-coupling approach has been demonstrated to efficiently introduce the fluoropyridine group, offering a scalable route for industrial applications.

In terms of biological activity, 3-(5-fluoropyridin-2-yl)butan-1-amine has shown promise as a precursor for the development of kinase inhibitors and neurotransmitter modulators. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory effects on specific protein kinases implicated in neurodegenerative diseases. Additionally, its structural similarity to known psychoactive substances has prompted investigations into its potential as a novel anxiolytic or antidepressant agent, although further preclinical studies are needed to validate these findings.

Another area of interest is the compound's role in the synthesis of antimicrobial agents. Researchers have reported that 3-(5-fluoropyridin-2-yl)butan-1-amine can be incorporated into quinolone-based antibiotics, resulting in derivatives with enhanced activity against drug-resistant bacterial strains. This is particularly relevant given the growing global threat of antimicrobial resistance (AMR). The fluoropyridine moiety appears to contribute to improved membrane penetration and target binding, as evidenced by recent in vitro and in vivo studies.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-fluoropyridin-2-yl)butan-1-amine-based therapeutics. Issues such as optimal dosing, potential toxicity, and formulation stability need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in drug discovery pipelines. Future directions may include exploring its use in combination therapies and targeted drug delivery systems.

In conclusion, 3-(5-fluoropyridin-2-yl)butan-1-amine (CAS: 1548991-91-8) represents a compelling case study in modern medicinal chemistry, demonstrating how strategic molecular design can yield compounds with diverse therapeutic potential. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple disease areas.